Cas no 53600-12-7 (2-methyl-1H-Indole-5-carboxylic acid ethyl ester)

• Product Name: 2-methyl-1H-Indole-5-carboxylic acid ethyl ester
• CAS No: 53600-12-7
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD23699353
• CID: 938815
• PubChem ID: 12267723
• Update Time: 2025-06-09

2-methyl-1H-Indole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1H-Indole-5-carboxylic acid ethyl ester
• ethyl 2-methyl-5-indolecarboxylate
• ethyl-2-methylindole-5-carboxylate
• AKOS005264699
• DB-319569
• SCHEMBL7920888
• 53600-12-7
• ethyl 2-methyl-1H-indole-5-carboxylate
• ethyl2-methyl-1H-indole-5-carboxylate
• G71421

• MDL： MFCD23699353
• Inchi： 1S/C12H13NO2/c1-3-15-12(14)9-4-5-11-10(7-9)6-8(2)13-11/h4-7,13H,3H2,1-2H3
• InChI Key： YFKMUHCEYGQEJA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2=C(C=1)C=C(C)N2)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 2-methyl-1H-Indole-5-carboxylic acid ethyl ester

Professional Introduction to 2-methyl-1H-Indole-5-carboxylic acid ethyl ester (CAS No. 53600-12-7)

2-methyl-1H-Indole-5-carboxylic acid ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 53600-12-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic ester, derived from indole, has garnered attention due to its structural versatility and potential biological activities. The compound features a methyl substituent at the 2-position and an ethyl ester group at the 5-position of the indole core, which contributes to its unique chemical properties and reactivity.

The indole scaffold is a privileged structure in medicinal chemistry, widely recognized for its presence in numerous bioactive natural products and pharmacologically relevant molecules. Compounds containing the indole moiety exhibit a broad spectrum of biological functions, including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of functional groups such as carboxylic acid esters further expands the pharmacological potential of indole derivatives.

In recent years, 2-methyl-1H-Indole-5-carboxylic acid ethyl ester has been explored in various research studies for its potential applications in drug discovery. One notable area of interest is its role as a precursor or intermediate in the synthesis of more complex indole-based molecules. The ethyl ester group provides a versatile handle for further chemical modifications, allowing researchers to tailor the structure for specific biological targets.

One of the most compelling aspects of this compound is its utility in the development of novel therapeutic agents. For instance, studies have demonstrated that derivatives of 2-methyl-1H-Indole-5-carboxylic acid ethyl ester exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. The methyl group at the 2-position enhances lipophilicity, which can improve membrane permeability and oral bioavailability, making it an attractive candidate for drug development.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 2-methyl-1H-Indole-5-carboxylic acid ethyl ester as a building block. These techniques allow researchers to predict binding affinities and interactions with biological targets with high precision. Such insights are crucial for designing molecules with optimized pharmacokinetic profiles and reduced side effects.

The synthesis of 2-methyl-1H-Indole-5-carboxylic acid ethyl ester can be achieved through multiple pathways, including cyclization reactions and esterification processes. The choice of synthetic route depends on factors such as yield, purity, and scalability. Modern synthetic methodologies often incorporate green chemistry principles to minimize waste and improve sustainability. For example, catalytic processes and solvent-free reactions have been employed to enhance efficiency.

In addition to its pharmaceutical applications, 2-methyl-1H-Indole-5-carboxylic acid ethyl ester has found utility in materials science and agrochemical research. Its ability to act as a ligand or intermediate in coordination chemistry has been explored for designing metal complexes with specific catalytic properties. Similarly, in agrochemistry, derivatives of this compound have shown promise as intermediates in the synthesis of pesticides and herbicides.

The growing interest in natural product-inspired drug design has also spurred research into biologically active indole derivatives like 2-methyl-1H-Indole-5-carboxylic acid ethyl ester. By leveraging natural product structures, chemists can identify novel scaffolds with enhanced biological activity. This approach aligns with the increasing emphasis on sustainable drug discovery strategies that incorporate elements from nature.

Future directions in the study of 2-methyl-1H-Indole-5-carboxylic acid ethyl ester may include exploring its role in combination therapies and personalized medicine. By understanding how this compound interacts with other molecules, researchers can develop synergistic treatment regimens that improve therapeutic outcomes. Furthermore, advances in biocatalysis may enable more efficient production methods for this valuable intermediate.

In conclusion, 2-methyl-1H-Indole-5-carboxylic acid ethyl ester (CAS No. 53600-12-7) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new biological activities and synthetic possibilities, this indole derivative is poised to remain a cornerstone of medicinal chemistry innovation.